Cas no 53636-56-9 (methyl 3-bromopyridine-2-carboxylate)

• Product Name: methyl 3-bromopyridine-2-carboxylate
• CAS No: 53636-56-9
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• MDL: MFCD12025946
• CID: 366391
• PubChem ID: 12828946
• Update Time: 2025-05-21

methyl 3-bromopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-pyridinecarboxylate
• 2-Pyridinecarboxylicacid, 3-bromo-, methyl ester
• Methyl 3-Bromopicolinate
• methyl 3-bromopyridine-2-carboxylate
• 3-Bromo-2-(methoxycarbonyl)pyridine
• 3-bromopyridine-2-carboxylic acid methyl ester
• 3-BROMOPYRIDINE-2-CARBOXYLICACIDMETHYLESTER
• 2-Pyridinecarboxylic acid, 3-bromo-, methyl ester
• Methyl3-Bromopicolinate
• GSTYLUGZSCVBTJ-UHFFFAOYSA-N
• CL0157
• SBB095195
• BBL101196
• STL554992
• Methyl 3-bromopicolinate, AldrichCPR
• SCHEMBL394073
• methyl 3-bromo-pyridine-2-carboxylate
• 53636-56-9
• 3-Bromo-2-pyridine carboxylic acid methyl ester
• AKOS005073696
• EN300-122161
• AC-907/34105002
• 3-BROMO-PYRIDINE-2-CARBOXYLIC ACID METHYL ESTER
• A7803
• SY005700
• AMY9329
• MFCD12025946
• CS-W001191
• SS-3013
• J-522163
• PB13499
• 3-Bromopyridine-2-carboxylic acid methy ester
• DTXSID50510922
• AC-7316
• FT-0647164
• methyl3-bromo-2-pyridinecarboxylate
• DB-018103

• MDL： MFCD12025946
• Inchi： 1S/C7H6BrNO2/c1-11-7(10)6-5(8)3-2-4-9-6/h2-4H,1H3
• InChI Key： GSTYLUGZSCVBTJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C(=O)OC

Computed Properties

• Exact Mass: 214.95800
• Monoisotopic Mass: 214.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 1.7

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 267.4℃ at 760 mmHg
• Flash Point: 115.533℃
• PSA: 39.19000
• LogP: 1.63070

methyl 3-bromopyridine-2-carboxylate Security Information

• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280;P305+P351+P338
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 3-bromopyridine-2-carboxylate

Methyl 3-Bromopyridine-2-Carboxylate: A Comprehensive Overview

Methyl 3-bromopyridine-2-carboxylate, with the CAS number 53636-56-9, is an organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a bromine substituent and a methyl ester group. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

The synthesis of methyl 3-bromopyridine-2-carboxylate typically involves multi-step processes, often starting from pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the bromine substituent at the 3-position of the pyridine ring. This approach not only enhances the yield but also improves the purity of the final product.

In terms of applications, methyl 3-bromopyridine-2-carboxylate has been widely used as an intermediate in drug discovery programs. Its structure allows for easy modification at both the bromine and ester positions, making it a valuable precursor for developing bioactive molecules. For example, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities. One notable application is its use in designing inhibitors for kinases, which are key targets in cancer therapy.

Beyond pharmaceuticals, methyl 3-bromopyridine-2-carboxylate has also found applications in materials science. Its ability to form coordination complexes with metal ions has led to its use in designing novel catalysts for organic transformations. Recent research highlights its role in asymmetric catalysis, where it serves as a chiral ligand to induce enantioselectivity in reactions such as aldol additions and Michael additions.

The physical properties of methyl 3-bromopyridine-2-carboxylate are well-documented, with a melting point of approximately 105°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various solution-based reactions. The compound is stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

In terms of safety considerations, while methyl 3-bromopyridine-2-carboxylate is not classified as a hazardous material under standard regulations, proper handling procedures should be followed to minimize exposure risks. Occupational exposure limits (OELs) have been established to ensure worker safety during manufacturing and handling processes.

The environmental impact of methyl 3-bromopyridine-2-carboxylate has also been studied extensively. Research indicates that it undergoes biodegradation under aerobic conditions, with complete mineralization observed within 28 days in laboratory settings. This suggests that its environmental footprint is relatively low when proper waste management practices are implemented.

In conclusion, methyl 3-bromopyridine-2-carboxylate (CAS No. 53636-56-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and application development, positions it as an important tool in modern chemistry research.